2-(2-Aminoethyl)isothiourea dihydrobromide 2-(2-Aminoethyl)isothiourea dihydrobromide beta-Aminoethylisothiuronium Bromide is a radiation-protective agent that can inhibit DNA damage by binding to the DNA. It also increases the susceptibility of blood cells to complement-mediated lysis.
Brand Name: Vulcanchem
CAS No.: 56-10-0
VCID: VC0521014
InChI: InChI=1S/C3H9N3S.BrH/c4-1-2-7-3(5)6;/h1-2,4H2,(H3,5,6);1H
SMILES: C(CSC(=N)N)N.Br
Molecular Formula: C3H11Br2N3S
Molecular Weight: 281.02 g/mol

2-(2-Aminoethyl)isothiourea dihydrobromide

CAS No.: 56-10-0

Inhibitors

VCID: VC0521014

Molecular Formula: C3H11Br2N3S

Molecular Weight: 281.02 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-(2-Aminoethyl)isothiourea dihydrobromide - 56-10-0

CAS No. 56-10-0
Product Name 2-(2-Aminoethyl)isothiourea dihydrobromide
Molecular Formula C3H11Br2N3S
Molecular Weight 281.02 g/mol
IUPAC Name 2-aminoethyl carbamimidothioate;hydrobromide
Standard InChI InChI=1S/C3H9N3S.BrH/c4-1-2-7-3(5)6;/h1-2,4H2,(H3,5,6);1H
Standard InChIKey XDVMCVGTDUKDHL-UHFFFAOYSA-N
Isomeric SMILES C(CSC(=[NH2+])N)N.Br.[Br-]
SMILES C(CSC(=N)N)N.Br
Canonical SMILES C(CSC(=[NH2+])N)N.Br.[Br-]
Appearance Solid powder
Description beta-Aminoethylisothiuronium Bromide is a radiation-protective agent that can inhibit DNA damage by binding to the DNA. It also increases the susceptibility of blood cells to complement-mediated lysis.
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 151-16-6 (parent cpd)
18144-22-4 (sulfate (1:1))
2141-04-0 (mono-hydrobromide)
63680-10-4 (diacetate)
63680-11-5 (diperchlorate)
63680-12-6 (di-hydriodide)
63680-13-7 (phosphate (1:1))
871-25-0 (di-hydrochloride)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2 Aminoethylisothiuronium Bromide
2 Aminoethylisothiuronium Diacetate
2 Aminoethylisothiuronium Dihydrochloride
2 Aminoethylisothiuronium Dihydroiodide
2 Aminoethylisothiuronium Diperchlorate
2 Aminoethylisothiuronium Monohydrobromide
2-Aminoethylisothiuronium Bromide
2-Aminoethylisothiuronium Diacetate
2-Aminoethylisothiuronium Dihydrochloride
2-Aminoethylisothiuronium Dihydroiodide
2-Aminoethylisothiuronium Diperchlorate
2-Aminoethylisothiuronium Monohydrobromide
2-Aminoethylisothiuronium Phosphate (1:1)
2-Aminoethylisothiuronium Sulfate (1:1)
AET
Aminoethylisothiuronium Bromide Hydrobromide
beta Aminoethyl Isothiourea
beta Aminoethylisothiuronium Bromide
beta Aminoethylisothiuronium Diacetate
beta Aminoethylisothiuronium Dihydrobromide
beta Aminoethylisothiuronium Dihydrochloride
beta Aminoethylisothiuronium Dihydroiodide
beta Aminoethylisothiuronium Diperchlorate
beta Aminoethylisothiuronium Monohydrobromide
beta-Aminoethyl Isothiourea
beta-Aminoethylisothiuronium Bromide
beta-Aminoethylisothiuronium Diacetate
beta-Aminoethylisothiuronium Dihydrobromide
beta-Aminoethylisothiuronium Dihydrochloride
beta-Aminoethylisothiuronium Dihydroiodide
beta-Aminoethylisothiuronium Diperchlorate
beta-Aminoethylisothiuronium Monohydrobromide
beta-Aminoethylisothiuronium Phosphate (1:1)
beta-Aminoethylisothiuronium Sulfate (1:1)
Bromide, 2-Aminoethylisothiuronium
Bromide, beta-Aminoethylisothiuronium
Carbamimidothioic acid, 2-aminoethyl ester, dihydrobromide
Diacetate, 2-Aminoethylisothiuronium
Diacetate, beta-Aminoethylisothiuronium
Dihydrobromide, beta-Aminoethylisothiuronium
Dihydrochloride, 2-Aminoethylisothiuronium
Dihydrochloride, beta-Aminoethylisothiuronium
Dihydroiodide, 2-Aminoethylisothiuronium
Dihydroiodide, beta-Aminoethylisothiuronium
Diperchlorate, 2-Aminoethylisothiuronium
Diperchlorate, beta-Aminoethylisothiuronium
Hydrobromide, Aminoethylisothiuronium Bromide
Isothiourea, (2-Aminoethyl)
Isothiourea, beta-Aminoethyl
Ixecur
Monohydrobromide, 2-Aminoethylisothiuronium
Monohydrobromide, beta-Aminoethylisothiuronium
S-(2-Aminoethyl)isothiourea
Reference 1: Gabrilovich IM, Seleznev AF. [Protective effect of S-beta-aminoethylisothiuronium bromide on the T2 phage]. Radiobiologiia. 1965;5(2):314-5. Russian. PubMed PMID: 5871975.
2: BENSON RE, MICHAELSON SM, DOWNS WL, MAYNARD EA, SCOTT JK, HODGE HC, HOWLAND JW. Toxicological and radioprotection studies on S,beta-aminoethylisothiuronium bromide (AET). Radiat Res. 1961 Nov;15:561-72. PubMed PMID: 13867361.
3: Glembotskii YL, Grozdova TY. Experiments on the antimutagenic effect of AET (beta-aminoethylisothiuronium bromide) in Drosophila melanogaster. Sov Genet. 1973 Aug;7(2):213-20. PubMed PMID: 4216077.
4: BYCHKOVSKAIA IB, NOVOSELOVA GS. [ON THE EVALUATION OF THE RADIOPROTECTIVE ACTION OF BETA-AMINOETHYLISOTHIURONIUM (AET)]. Radiobiologiia. 1964;4:234-8. Russian. PubMed PMID: 14152986.
5: Naqvi S, Kumar KS, Venkitasubramanian TA. Effect of beta-aminoethylisothiuronium-bromide-hydrobromide on the acetate-1-14C incorporation into tissue lipids of irradiated rats. Experientia. 1968 Sep 15;24(9):891-2. PubMed PMID: 5709022.
6: Basu SK, Srinivasan MN, Chuttani K, George S. Radioprotection of spleen by a combination of 5-hydroxy-L-tryptophan and 2-aminoethylisothiuronium bromide hydrobromide in lethally irradiated rats. Strahlenther Onkol. 1992 Jul;168(7):427-31. PubMed PMID: 1496455.
7: PISAREVSKII AN, SELEZNEV AF. [ON A POSSIBLE MECHANISM OF PROTECTIVE PROPERTIES OF S-BETS-AMINOETHYLISOTHIURONIUM BROMIDE]. Biofizika. 1965;10:179-81. Russian. PubMed PMID: 14332035.
8: KERKIS IuIa, NAUMENKO IuN. [RADIOPROTECTIVE ACTION OF BETA-AMINOETHYLISOTHIURONIUM BR.HBR (AET) ON THE HEREDITARY STRUCTURES OF VARIOUS MAMMALIAN TISSUES]. Radiobiologiia. 1964;4:221-5. Russian. PubMed PMID: 14152984.
9: Kono A, Matsushima Y. Radiation-inactivation of aspartate amino transferase and its protection by 2-mercaptoethylamine and 2-aminoethylisothiuronium bromide. Chem Pharm Bull (Tokyo). 1977 Jan;25(1):147-50. PubMed PMID: 852080.
10: SMIRNOVA IB. [Effect of aminoethylisothiuronium bromide HBr on rakiation injuries of the mucous membrane of the small intestine]. Radiobiologiia. 1962;2:768-72. Russian. PubMed PMID: 13993093.
11: CONDIT PT, LEVY AH, SHNIDER BI, OVIEDO RG. Some effects of S,2-aminoethylisothiuronium bromide hydrobromide (AET) in man. Cancer. 1960 Jul-Aug;13:842-9. PubMed PMID: 13811473.
12: DISTEFANO V, LEARY DE, LITTLE KD. The pharmacological effects of some congeners of 2-aminoethylisothiuronium bromide (AET). J Pharmacol Exp Ther. 1959 Jun;126(2):158-63. PubMed PMID: 13665523.
13: Ozawa H, Kubota K, Hara Y. [Pharmacological action of 2-aminoethylisothiuronium (AET) derivatives. VI. Pharmacological action of 2-aminoethyl-1-p-chlorophenyl-isothiuronium bromide (AEPCIT)]. Yakugaku Zasshi. 1968 Oct;88(10):1352-5. Japanese. PubMed PMID: 5751317.
14: DISTEFANO V, KORN PS, LEARY DE. A comparison of the pharmacological effects of some compounds related to 2-aminoethylisothiuronium bromide hydrobromide (AET). Radiat Res. 1963 Feb;18:177-85. PubMed PMID: 14028067.
15: SHAPIRO B. The metabolism of the radiation protective agent 2-aminoethylisothiuronium bromide hydrobromide in mice and its alteration by radiation. Tech Doc Rep SAMTDR USAF Sch Aerosp Med. 1959 Dec;59:30:1-12. PubMed PMID: 13856347.
16: Phan Van Duyet, Nejtek VM, Dienstbier Z. [The effect of 2-aminoethylisothiuronium bromide-hydrobromide on 22Na transport in the isolated small intestine of normal and irradiated rats]. Strahlentherapie. 1967 Mar;132(3):448-53. German. PubMed PMID: 5588050.
17: Basu SK, Srinivasan MN, Chuttani K, George S. Protection to glycolysis by a combination of 5-hydroxy-L-tryptophan and 2-aminoethylisothiuronium bromide hydrobromide in lethally irradiated rats. Indian J Exp Biol. 1992 Sep;30(9):785-7. PubMed PMID: 1478714.
18: Filimonova MV, Proskuriakov SIa, Shevchenko LI, Shevchuk AS, Lushnikova GA, Makarchuk VM, Arzamastsev EV, Laba VI, Malinovskaia KI, Levitskaia EL. [Radioprotective properties of isothiourea derivatives with NO-inhibitory mechanism of action]. Radiats Biol Radioecol. 2012 Nov-Dec;52(6):593-601. Russian. PubMed PMID: 23516890.
19: Ozawa H, Hara Y. [Pharmacological actions of 2-aminoethylisothiuronium (AET) derivatives. V. Tachyphylaxis to 2-(2-diethylaminoethyl)-1-phenylisothiuronium bromide hydobromide (DEPT)]. Yakugaku Zasshi. 1968 Oct;88(10):1270-6. PubMed PMID: 5751302.
20: Davydov BI. [Quantitative evaluation (according to the toxic effect) of the absorption and elimination of cystaphos, S,beta-aminoethylisothiuronium and 5-methoxytryptamine with intraperitoneal and intragastric injections]. Radiobiologiia. 1972 Jan-Feb;12(1):136-40. Russian. PubMed PMID: 5040081.
PubChem Compound 9815583
Last Modified Nov 11 2021
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